![molecular formula C18H19N3S B4842687 4-(4-butylphenyl)-5-phenyl-4H-1,2,4-triazole-3-thiol](/img/structure/B4842687.png)
4-(4-butylphenyl)-5-phenyl-4H-1,2,4-triazole-3-thiol
Overview
Description
4-(4-butylphenyl)-5-phenyl-4H-1,2,4-triazole-3-thiol, also known as BPT or butylphenylthiazolyl triazole, is a heterocyclic compound that has gained attention in the scientific community due to its potential applications in various fields, including medicine, agriculture, and materials science. BPT is a triazole derivative that contains a thiol group, making it a versatile molecule that can interact with various biological and chemical systems.
Mechanism of Action
The mechanism of action of 4-(4-butylphenyl)-5-phenyl-4H-1,2,4-triazole-3-thiol varies depending on its application. In medicine, this compound has been shown to inhibit the activity of enzymes involved in cancer cell growth and proliferation. This compound has also been shown to disrupt the cell membrane of fungi and bacteria, leading to their death. In agriculture, this compound has been shown to inhibit the activity of enzymes involved in plant growth, leading to reduced plant growth and potential use as a pesticide. In materials science, this compound has been shown to form a protective layer on metal surfaces, preventing corrosion.
Biochemical and physiological effects:
This compound has been shown to have minimal toxicity and side effects in animal studies. However, further studies are needed to fully understand the biochemical and physiological effects of this compound in humans.
Advantages and Limitations for Lab Experiments
One advantage of using 4-(4-butylphenyl)-5-phenyl-4H-1,2,4-triazole-3-thiol in lab experiments is its versatility and ability to interact with various biological and chemical systems. However, one limitation is the need for further studies to fully understand the biochemical and physiological effects of this compound in humans.
Future Directions
For 4-(4-butylphenyl)-5-phenyl-4H-1,2,4-triazole-3-thiol research include further investigation of its potential applications in medicine, agriculture, and materials science. Additionally, further studies are needed to fully understand the mechanism of action and biochemical and physiological effects of this compound. The development of new synthetic methods for this compound and its derivatives may also lead to the discovery of new applications for this versatile compound.
Scientific Research Applications
4-(4-butylphenyl)-5-phenyl-4H-1,2,4-triazole-3-thiol has been extensively studied for its potential applications in various fields. In medicine, this compound has been shown to exhibit anticancer, antifungal, and antibacterial activities. This compound has also been investigated for its potential use as a fluorescent probe for imaging biological systems. In agriculture, this compound has been studied for its ability to inhibit plant growth and as a potential pesticide. In materials science, this compound has been investigated for its potential use as a corrosion inhibitor and as a building block for the synthesis of new materials.
properties
IUPAC Name |
4-(4-butylphenyl)-3-phenyl-1H-1,2,4-triazole-5-thione | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H19N3S/c1-2-3-7-14-10-12-16(13-11-14)21-17(19-20-18(21)22)15-8-5-4-6-9-15/h4-6,8-13H,2-3,7H2,1H3,(H,20,22) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QNPQKJOMCYJFCA-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCC1=CC=C(C=C1)N2C(=NNC2=S)C3=CC=CC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H19N3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
309.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.